Cas no 2034278-87-8 (methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)benzoate)
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)benzoate
- methyl 4-((2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)sulfonyl)benzoate
- F6526-0352
- methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate
- 2034278-87-8
- methyl 4-[(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)sulfonyl]benzoate
- AKOS026695557
-
- Inchi: 1S/C17H19N3O4S/c1-24-17(21)13-4-6-15(7-5-13)25(22,23)19-8-9-20-14(11-19)10-16(18-20)12-2-3-12/h4-7,10,12H,2-3,8-9,11H2,1H3
- InChI Key: GCMPFHYXEOJQPJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)OC)=CC=1)(N1CCN2C(C1)=CC(C1CC1)=N2)(=O)=O
Computed Properties
- Exact Mass: 361.10962727g/mol
- Monoisotopic Mass: 361.10962727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 89.9Ų
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6526-0352-2μmol |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-5μmol |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-10μmol |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-20μmol |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-1mg |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-2mg |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-3mg |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-4mg |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-5mg |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6526-0352-10mg |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate |
2034278-87-8 | 10mg |
$79.0 | 2023-09-08 |
methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)benzoate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)benzoate
Methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate (CAS No. 2034278-87-8): A Comprehensive Overview
Methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate, identified by its CAS number 2034278-87-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic sulfonylbenzoates, which have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple heterocyclic rings and a sulfonyl group in its molecular structure imparts unique chemical properties that make it a valuable candidate for further research and development.
The molecular structure of methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate consists of a benzoate core substituted with a sulfonyl group at the 4-position. This sulfonyl group is further connected to a pyrazolo[1,5-a]pyrazine ring system, which is characterized by its fused bicyclic structure containing nitrogen atoms. The 2-cyclopropyl substituent on the pyrazolo[1,5-a]pyrazine ring adds an additional layer of complexity to the compound's chemical behavior.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The pyrazolo[1,5-a]pyrazine scaffold is particularly noteworthy due to its presence in several bioactive molecules. These compounds have been explored for their potential roles in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The sulfonylbenzoate derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them promising candidates for drug discovery.
One of the key aspects that make methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate an attractive research subject is its structural versatility. The compound can serve as a building block for the synthesis of more complex molecules with tailored biological activities. Researchers have utilized similar scaffolds to develop inhibitors targeting specific enzymes involved in disease pathways. For instance, derivatives of pyrazolo[1,5-a]pyrazine have been investigated for their potential as kinase inhibitors.
The synthesis of methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the sulfonyl group into the benzoate core typically involves sulfonation followed by condensation reactions with the pyrazolo[1,5-a]pyrazine moiety. The presence of the cyclopropyl group necessitates careful control over reaction conditions to prevent unwanted side reactions.
Recent studies have highlighted the importance of structural modifications in enhancing the biological activity of heterocyclic compounds. In particular, the substitution patterns on the pyrazolo[1,5-a]pyrazine ring can significantly influence the compound's pharmacokinetic properties and target specificity. Researchers have employed computational methods to predict the binding affinity of various derivatives to biological targets. These studies have provided valuable insights into designing molecules with improved therapeutic profiles.
The potential applications of methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)benzoate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and agrochemicals as well. For example, derivatives of this compound have been explored as intermediates in the synthesis of advanced materials with specific electronic or optical properties.
In conclusion,methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin - 5 - ylsulfonyl)benzoate(CAS No.2034278 - 87 - 8) represents a promising compound with diverse applications in pharmaceutical chemistry and beyond。 Its complex molecular structure and potential biological activities make it a valuable subject for further research。 As our understanding of heterocyclic chemistry continues to evolve,compounds like this are likely to play an increasingly important role in drug discovery and material science。
2034278-87-8 (methyl 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)